Cas no 61343-88-2 (Benzene, 1,2-dimethyl-3-phenoxy-)

• Product Name: Benzene, 1,2-dimethyl-3-phenoxy-
• CAS No: 61343-88-2
• MF: C₁₄H₁₄O
• MW: 198.260364055634
• CID: 483132
• PubChem ID: 13639409
• Update Time: 2025-04-19

Benzene, 1,2-dimethyl-3-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-dimethyl-3-phenoxy-
• 1,2-dimethyl-3-phenoxybenzene
• Xylylphenylather
• DTXSID60545649
• 61343-88-2
• SCHEMBL2339526

• Inchi： 1S/C14H14O/c1-11-7-6-10-14(12(11)2)15-13-8-4-3-5-9-13/h3-10H,1-2H3
• InChI Key： NJDSBHJSXKXNMI-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(C)=C1C

Computed Properties

• Exact Mass: 198.10452
• Monoisotopic Mass: 198.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23